2-methoxy-N-(2-((2-methyl-6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)acetamide

• IUPAC Name: 2-methoxy-N-[2-[(2-methyl-6-pyrrol-1-ylpyrimidin-4-yl)amino]ethyl]acetamide
• InChI: InChI=1S/C14H19N5O2/c1-11-17-12(15-5-6-16-14(20)10-21-2)9-13(18-11)19-7-3-4-8-19/h3-4,7-9H,5-6,10H2,1-2H3,(H,16,20)(H,15,17,18)
• InChI Key: VKKFCLILGVFFSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2C=CC=C2)NCCNC(=O)COC
• Molecular Formula: C14H19N5O2
• Molecular Weight: 289.33 g/mol

Description

2-methoxy-N-(2-((2-methyl-6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)acetamide is a chemical compound that has gained significant attention in scientific research. This compound is known for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial Activity

  A series of pyrimidinones and oxazinones derivatives, synthesized from citrazinic acid, exhibited good antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).

• Anticancer Agents

  Derivatives of pyrimidinone have shown significant anticancer activity in vitro and in vivo, highlighting the potential of pyrimidine analogs in developing new therapeutic agents (Su et al., 1986).

• Anti-Inflammatory and Analgesic Agents

  Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone were synthesized, displaying significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020).